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Compound of Interest

Compound Name: Tripropyl phosphate

Cat. No.: B103840

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of tripropyl phosphate (TPP). It is intended for researchers, scientists, and
professionals in drug development and related fields who require detailed technical information
on this compound. The guide includes a summary of its physicochemical properties, detailed
experimental protocols for its synthesis and characterization, and visualizations of its structure
and manufacturing workflow.

Introduction

Tripropyl phosphate, with the CAS number 513-08-6, is an organophosphorus compound
widely utilized as a flame retardant and a plasticizer in the plastics and textile industries.[1][2]
[3] It is a colorless, transparent liquid with low volatility.[4][5] Its function as a plasticizer
enhances the flexibility, durability, and workability of various materials.[1] Additionally, it serves
as a solvent, lubricant, and has applications in analytical chemistry as an external standard for
sampling other organophosphate esters.[1][4]

Chemical Structure

Tripropyl phosphate is the triester of phosphoric acid and propanol.[6] The central
phosphorus atom is bonded to four oxygen atoms, three of which are also bonded to a propyl
group, and one is a double bond (phosphoryl group).

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b103840?utm_src=pdf-interest
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://www.lookchem.com/casno513-08-6.html
https://www.sigmaaldrich.com/US/en/product/aldrich/255327
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0415862.htm
https://www.chembk.com/en/chem/tripropyl%20phosphate
https://www.solubilityofthings.com/tripropyl-phosphate
https://www.lookchem.com/casno513-08-6.html
https://www.lookchem.com/casno513-08-6.html
https://www.chembk.com/en/chem/tripropyl%20phosphate
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triphenyl_phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

CH3

A

CH2

A

CH2

CH3

Click to download full resolution via product page

Caption: Chemical structure of tripropyl phosphate.

Physicochemical Properties

The following table summarizes the key physicochemical properties of tripropyl phosphate.
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Property Value Reference(s)

Identifiers

CAS Number 513-08-6 [L][21[7118]

Molecular Formula CoH2104P [11[71[8]

Molecular Weight 224.23 g/mol [110719]
RXPQRKFMDQNODS-

InChl Key [2][8][10]
UHFFFAOYSA-N

SMILES CCCOP(=0)(0Cccce)occece [2][10]

Physical Properties

Appearance Colorless, transparent liquid/oil ~ [4][9][11]

Density 1.012 g/mL at 25 °C (11211411111

- ) 120-122 °C at 10 mmHg 252

Boiling Point oc [112114120111]

Melting Point -93°C

Flash Point 113 °C (235.4 °F) - closed cup [1112][11]
0.0288 mmHg at 25 °C

Vapor Pressure [11[4119]
0.00433 mmHg

Refractive Index n20/D 1.416 (11211411111

Water Solubility 6.951 g/L at 30 °C [1104]111]
Slightly soluble in Chloroform

Solubility and Dichloromethane. Soluble [L1[4][5][1 1]
in most organic solvents.

Chemical Properties

Stability Moisture sensitive [1][11]

Hazard Codes

Xn (Harmful)

[1]

Other Properties
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Dielectric Constant 10.93 [10][11]
Dipole Moment 293D [10]
Surface Tension 29.46 dyn/cm [10]
logP (Octanol/Water) 1.87 [10]

Experimental Protocols
Synthesis of Tripropyl Phosphate via Direct
Esterification

A common method for synthesizing tripropyl phosphate is the direct esterification of propanol
with phosphorus oxychloride.[4] This method is analogous to the synthesis of other alkyl
phosphates like tributyl phosphate.[12][13]

Materials:

Phosphorus oxychloride (POCIs)

n-Propanol (CHzCH2CH20H)

Anhydrous sodium acetate (or other suitable HCI scavenger)

Anhydrous organic solvent (e.g., toluene)

Reaction vessel with a stirrer, dropping funnel, condenser, and thermometer

Distillation apparatus
Procedure:
o Preparation: Set up the reaction vessel in a fume hood. Ensure all glassware is dry.

o Charge Reactor: A solution is prepared by dissolving sodium acetate in n-propanol. The
molar ratio of n-propanol to phosphorus oxychloride should be approximately 3.1:1 to 3.2:1.
[12]
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Reaction: Cool the solution in the reaction vessel to 10-30 °C using an ice bath.[12]

Addition of POCIs: Slowly add phosphorus oxychloride dropwise to the stirred propanol
solution. Maintain the temperature between 10-30 °C throughout the addition to control the
exothermic reaction and minimize side reactions.[12] Hydrogen chloride (HCI) gas is
generated as a byproduct and is neutralized by the sodium acetate.

Reaction Completion: After the addition is complete, continue stirring the mixture at the same
temperature for an additional 15-60 minutes to ensure the reaction goes to completion.[12]

Work-up:

o Filter the reaction mixture to remove the precipitated sodium chloride and any excess
sodium acetate.

o Wash the crude product with water to remove any remaining salts and unreacted
propanol.

o Separate the organic layer.

Purification: Purify the crude tripropyl phosphate by vacuum distillation. The product is
collected at a boiling point of 120-122 °C under a vacuum of 10 mmHg.[1][2][11]

Characterization: Confirm the identity and purity of the final product using techniques such
as NMR, IR spectroscopy, and Gas Chromatography (GC).
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Synthesis Workflow
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Caption: Synthesis workflow for tripropyl phosphate.
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Determination of Physicochemical Properties (General
Protocols)

4.2.1 Boiling Point Determination The boiling point at reduced pressure is determined using a
vacuum distillation setup. The apparatus is equipped with a calibrated thermometer and a
manometer. The liquid is heated, and the temperature at which the liquid and vapor phases are
in equilibrium at a specific pressure is recorded.

4.2.2 Density Measurement The density is measured at 25 °C using a calibrated pycnometer or
a digital density meter. The instrument is first calibrated with deionized water. The density is
calculated by dividing the mass of the sample by its volume.

4.2.3 Refractive Index Measurement The refractive index is determined using an Abbe
refractometer at 20 °C with the sodium D-line (589 nm). A drop of the sample is placed on the
prism, and the refractive index is read directly from the instrument's scale.

Safety and Handling

Tripropyl phosphate is considered harmful if swallowed, inhaled, or absorbed through the
skin.[1][14] It can cause skin and serious eye irritation.[14][15] Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this chemical.[2][14] Work should be conducted in a well-ventilated area or a fume
hood.[14] In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide as extinguishing media.[14] It is also noted to be moisture-sensitive.[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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